4-(2-oxopyrrolidin-1-yl)-N-[3-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide

Specification

• Molecular Formula: C17H16N6O3S
• Molecular Weight: 384.4 g/mol
• IUPAC Name: 4-(2-oxopyrrolidin-1-yl)-N-[3-(tetrazol-1-yl)phenyl]benzenesulfonamide
• Standard InChI: InChI=1S/C17H16N6O3S/c24-17-5-2-10-22(17)14-6-8-16(9-7-14)27(25,26)19-13-3-1-4-15(11-13)23-12-18-20-21-23/h1,3-4,6-9,11-12,19H,2,5,10H2
• Standard InChI Key: PQDHOTXOEXHHQM-UHFFFAOYSA-N
• SMILES: C1CC(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)NC3=CC(=CC=C3)N4C=NN=N4
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)NC3=CC(=CC=C3)N4C=NN=N4

Introduction

4-(2-oxopyrrolidin-1-yl)-N-[3-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide is a complex organic compound with a molecular formula of C17H16N6O3S and a molecular weight of approximately 384.4123 g/mol. This compound belongs to the class of sulfonamide derivatives and tetrazole-containing compounds, which are significant in medicinal chemistry due to their potential therapeutic applications.

Synthesis and Reaction Conditions

The synthesis of this compound typically involves several key steps, including the formation of the sulfonamide bond. Reaction conditions may include specific solvents, temperatures, and catalysts to optimize yields. Polar aprotic solvents can enhance nucleophilicity during the synthesis process.

Biological Activity and Potential Applications

4-(2-oxopyrrolidin-1-yl)-N-[3-(1H-tetrazol-1-yl)phenyl]benzenesulfonamide may interact with target proteins in biological systems, modulating their activity. This interaction could lead to therapeutic effects against various diseases, such as cancer and bacterial infections. Molecular docking studies suggest specific interactions with active sites in enzymes involved in metabolic pathways.